Cas no 2034233-60-6 (6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide)

• Product name: 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide
• CAS No: 2034233-60-6
• MF: C₇H₆F₃N₃O₂
• MW: 221.136651515961
• CID: 5549183

6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxamide, 1,6-dihydro-6-oxo-N-(2,2,2-trifluoroethyl)-
• 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide

• Inchi： 1S/C7H6F3N3O2/c8-7(9,10)2-11-6(15)4-1-5(14)13-3-12-4/h1,3H,2H2,(H,11,15)(H,12,13,14)
• InChI Key： CMLFDADYYKGTML-UHFFFAOYSA-N
• SMILES： C1NC(=O)C=C(C(NCC(F)(F)F)=O)N=1

Additional information on 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide

Recent Advances in the Study of 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide (CAS: 2034233-60-6)

The compound 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide (CAS: 2034233-60-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and trifluoroethyl substituent, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and drug development. Recent studies have explored its potential as a scaffold for designing novel therapeutics, with a focus on its interactions with biological targets and its pharmacokinetic profile.

One of the key areas of investigation has been the compound's role as an inhibitor of specific enzymes involved in metabolic pathways. Researchers have utilized X-ray crystallography and molecular docking studies to elucidate the binding modes of 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide with target proteins. These studies have revealed that the trifluoroethyl group enhances the compound's binding affinity through hydrophobic interactions, while the hydroxy and carboxamide functionalities contribute to hydrogen bonding networks, stabilizing the enzyme-inhibitor complex.

In addition to its inhibitory properties, recent preclinical studies have evaluated the compound's bioavailability and metabolic stability. Pharmacokinetic analyses in animal models have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These findings suggest that 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide could serve as a viable lead compound for further optimization in drug discovery programs.

Another noteworthy development is the exploration of this compound's potential in treating diseases associated with dysregulated enzyme activity. For instance, preliminary data indicate its efficacy in modulating pathways implicated in inflammatory and neoplastic conditions. Researchers are now investigating its therapeutic potential in more complex disease models, with the aim of translating these findings into clinical applications.

Despite these promising results, challenges remain in optimizing the compound's selectivity and reducing potential toxicity. Current efforts are focused on structural modifications to enhance its pharmacodynamic and pharmacokinetic properties. Collaborative research initiatives are also underway to explore synergistic effects when combined with other therapeutic agents, aiming to maximize clinical benefits.

In conclusion, 6-hydroxy-N-(2,2,2-trifluoroethyl)pyrimidine-4-carboxamide represents a compelling area of research in chemical biology and drug development. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Future studies will likely focus on refining its therapeutic potential and addressing existing limitations, paving the way for its eventual application in medicine.